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Compound of Interest

Compound Name: 4-bromo-N,2-dihydroxybenzamide

Cat. No.: B1281288 Get Quote

Application Notes and Protocols for 4-bromo-
N,2-dihydroxybenzamide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, safety precautions, and experimental

protocols for the handling and use of 4-bromo-N,2-dihydroxybenzamide (CAS No. 61799-79-

9). The information is intended to ensure safe laboratory practices and to provide a framework

for its application in research and development, particularly in the context of medicinal

chemistry and drug discovery.

Overview and Physicochemical Properties
4-bromo-N,2-dihydroxybenzamide is a benzamide derivative. Its chemical structure suggests

its potential as a scaffold in the synthesis of more complex molecules, particularly in the

development of kinase inhibitors and other biologically active compounds. While detailed

studies on its biological activity are not extensively reported in publicly available literature, its

use as an intermediate in the synthesis of p38 kinase inhibitors has been documented.[1] The

chemical, physical, and toxicological properties of this compound have not been thoroughly

investigated.

Table 1: Physicochemical and Toxicological Properties of 4-bromo-N,2-dihydroxybenzamide
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Property Value Source

Molecular Formula C₇H₆BrNO₃ [2]

Molecular Weight 232.03 g/mol [2]

CAS Number 61799-79-9 [2]

Appearance Solid [2]

Melting Point 225-226 °C (decomposes) [2]

Odor No data available [2]

pH No data available [2]

Boiling Point No data available [2]

Flash Point No data available [2]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[2]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[2]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[2]

Respiratory Irritation
Category 3 (May cause

respiratory irritation)
[2]

Carcinogenicity
Not identified as a carcinogen

by IARC or ACGIH.
[2]

Safety Precautions and Handling
2.1. Hazard Identification and GHS Classification

4-bromo-N,2-dihydroxybenzamide is classified under the Globally Harmonized System

(GHS) with the following hazards:

H302: Harmful if swallowed.[2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

The signal word for this compound is "Warning".[2]

2.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety glasses and a face shield.[2] All eye

protection must be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[2]

Skin Protection: Handle with chemical-resistant gloves.[2] Gloves should be inspected before

use. A complete suit protecting against chemicals is recommended. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.[2]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[2]

2.3. Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[2]

Provide appropriate exhaust ventilation at places where dust is formed.[2]

Wash hands thoroughly after handling and before breaks.[2]

2.4. First Aid Measures

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

2.5. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Special Hazards: No data available.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

2.6. Disposal Considerations

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[2]

Contact a licensed professional waste disposal service to dispose of this material.[2]

Contaminated packaging should be disposed of as an unused product.[2]

Experimental Protocols
While specific experimental protocols for 4-bromo-N,2-dihydroxybenzamide are not widely

published, its use as a chemical intermediate in the synthesis of p38 kinase inhibitors provides

a basis for a general workflow.[1] The following protocols are representative of how this

compound might be handled in a research setting for synthetic chemistry and subsequent

biological screening of its derivatives.

3.1. General Workflow for Handling and Use

The following diagram illustrates a general workflow for the safe handling and use of 4-bromo-
N,2-dihydroxybenzamide in a research laboratory setting.
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General Workflow for 4-bromo-N,2-dihydroxybenzamide

Preparation

Chemical Handling and Reaction

Work-up and Purification

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Workspace
(Fume Hood)

Weigh Compound in Ventilated Enclosure

Prepare Reaction Mixture
(e.g., with Tetrahydrofuran)

Conduct Synthesis Reaction
(e.g., Refluxing with Carbonyldiimidazole)

Quench Reaction and Precipitate Product

Filter and Wash Precipitate

Dry Purified Product

Segregate and Dispose of Chemical Waste

Dispose of Contaminated PPE
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Hypothetical Target: p38 MAPK Signaling Pathway
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Downstream Effects

Cellular Stress / Cytokines
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p38 MAPK

Phosphorylation

Transcription Factors
(e.g., ATF2, MEF2C)

Phosphorylation

Inhibitor
(Derived from 4-bromo-N,2-dihydroxybenzamide)

Inflammation / Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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